![molecular formula C23H25NO3 B1385405 2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline CAS No. 1040688-63-8](/img/structure/B1385405.png)
2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : Aniline derivatives like 2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline are often synthesized using various chemical methods. For example, the one-pot synthesis of dihalogenated ring-fused benzimidazolequinones from related dimethoxyanilines using hydrogen peroxide and hydrohalic acid demonstrates the complexity and variability in synthetic methods (Sweeney et al., 2018).
Analytical Characterization : Detailed analytical characterization of aniline derivatives is crucial. Techniques like high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) have been employed for the identification and quantification of similar compounds (Poklis et al., 2014).
Chemical Properties and Reactions : Understanding the chemical reactions and properties of aniline derivatives like 2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline is significant. Research includes studying the reactivity of similar compounds under various conditions and their interaction with different chemical agents (Alonso et al., 1990).
Potential Applications
Material Science : These aniline derivatives might have applications in the field of material science. For instance, studies on compounds like 4-octyloxy-N-(benzylidene)aniline derivatives show potential in the development of new materials with unique properties like liquid crystals (Miyajima et al., 1995).
Electrochemical Applications : The synthesis and electrochemical properties of aniline-dimer-based benzoxazines, which are structurally related to 2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline, indicate potential applications in advanced corrosion-resistant coatings. This shows the scope of these compounds in electrochemistry and material protection (Li et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2,5-dimethoxy-N-[[3-(2-phenylethoxy)phenyl]methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c1-25-20-11-12-23(26-2)22(16-20)24-17-19-9-6-10-21(15-19)27-14-13-18-7-4-3-5-8-18/h3-12,15-16,24H,13-14,17H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUVUNZLRXQSNGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NCC2=CC(=CC=C2)OCCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethoxy-N-[3-(phenethyloxy)benzyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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